Cas no 64133-90-0 (Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-)

• Product Name: Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-
• CAS No: 64133-90-0
• MF: C₂₀H₁₂ClNO₂
• MW: 333.767784118652
• CID: 1670451
• Update Time: 2024-09-03

Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-

• Inchi： 1S/C20H12ClNO2/c21-15-11-16(19(23)13-7-3-1-4-8-13)18-17(12-15)20(24-22-18)14-9-5-2-6-10-14/h1-12H
• InChI Key： YFDLZZZPBLIZRY-UHFFFAOYSA-N
• SMILES： C(C1C2C(C=C(Cl)C=1)=C(C1=CC=CC=C1)ON=2)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 333.05576

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Melting Point: 130-132 °C(Solv: methanol (67-56-1))
• Boiling Point: 542.8±50.0 °C(Predicted)
• PSA: 43.1
• pka: -8.11±0.30(Predicted)